Cas no 1346681-71-7 ((1E)-4-hydroxy-1-mesityl-4-methylpent-1-en-3-one)

• Product Name: (1E)-4-hydroxy-1-mesityl-4-methylpent-1-en-3-one
• CAS No: 1346681-71-7
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2903046
• PubChem ID: 329768883
• Update Time: 2024-11-04

(1E)-4-hydroxy-1-mesityl-4-methylpent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• (1E)-4-hydroxy-1-mesityl-4-methylpent-1-en-3-one
• Bode Hydroxamic Acid
• SCHEMBL14646650
• (E)-4-Hydroxy-1-mesityl-4-methylpent-1-en-3-one
• 1346681-71-7

• Inchi： 1S/C15H20O2/c1-10-8-11(2)13(12(3)9-10)6-7-14(16)15(4,5)17/h6-9,17H,1-5H3/b7-6+
• InChI Key： MZEPKOZFBZWACD-VOTSOKGWSA-N
• SMILES： OC(C)(C)C(/C=C/C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 232.14600
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 75-77 °C
• PSA: 37.30000
• LogP: 2.96500

(1E)-4-hydroxy-1-mesityl-4-methylpent-1-en-3-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives